Cas no 83-17-0 (4-Benzylidene Amino Antipyrene)

• Product name: 4-Benzylidene Amino Antipyrene
• CAS No: 83-17-0
• MF: C₁₈H₁₇N₃O
• MW: 291.347083806992
• CID: 1068975
• PubChem ID: 246558

4-Benzylidene Amino Antipyrene Chemical and Physical Properties

Names and Identifiers

• 4-Benzylideneaminoantipyrine
• 4-(benzylideneamino)-1,5-dimethyl-2-phenylpyrazol-3-one
• 4-BENZYLIDENE AMINO ANTIPYRENE
• DOFPFUSLGOLLCL-CPNJWEJPSA-N
• NSC59808
• NS00040588
• ChemDiv1_019083
• AKOS002232413
• CHEMBL2088268
• 1,5-dimethyl-2-phenyl-4-[(E)-(phenylmethylidene)amino]-2,3-dihydro-1H-pyrazol-3-one
• 1H-Pyrazol-3(2H)-one, 4-benzylidenamino-1,5-dimethyl-2-phenyl-
• Z56871856
• 3H-Pyrazol-3-one,2-dihydro-1,5-dimethyl-2-phenyl-4-[(phenylmethylene)amino]-
• 3H-Pyrazol-3-one, 1,2-dihydro-1,5-dimethyl-2-phenyl-4-((phenylmethylene)amino)-
• Oprea1_684397
• 4-[benzylideneamino]-1,5-dimethyl-2-phenyl-1h-pyrazol-3(2h)-one
• 1,5-Dimethyl-2-phenyl-4-([(E)-phenylmethylidene]amino)-1,2-dihydro-3H-pyrazol-3-one #
• 4-(Benzylideneamino)-1,5-dimethyl-2-phenyl-1H-pyrazol-3(2H)-one
• 1,5-dimethyl-2-phenyl-4-{[(E)-phenylmethylidene]amino}-1,2-dihydro-3H-pyrazol-3-one
• DTXSID50289202
• NSC-59808
• (E)-4-(benzylideneamino)-1,5-dimethyl-2-phenyl-1,2-dihydro-3H-pyrazol-3-one
• Antipyrine, 4-(benzylideneamino)-
• HMS641D09
• 1,5-dimethyl-2-phenyl-4-{[(e)-phenylmethylene]amino}-1,2-dihydro-3h-pyrazol-3-one
• 4-(Benzylideneamino)antipyrine
• (e)-4-[benzylideneamino]-1,5-dimethyl-2-phenyl-1h-pyrazol-3(2h)-one
• 1351526-79-8
• (E)-4-(benzylideneamino)-1,5-dimethyl-2-phenyl-1H-pyrazol-3(2H)-one
• F0017-1191
• SCHEMBL5144278
• AKOS034462788
• 83-17-0
• 3H-pyrazol-3-one, 1,2-dihydro-1,5-dimethyl-2-phenyl-4-[[(1E)-phenylmethylene]amino]-
• ALBB-035670
• STK387254
• 4-Benzylidene Amino Antipyrene

• Inchi： InChI=1S/C18H17N3O/c1-14-17(19-13-15-9-5-3-6-10-15)18(22)21(20(14)2)16-11-7-4-8-12-16/h3-13H,1-2H3
• InChI Key： DOFPFUSLGOLLCL-UHFFFAOYSA-N
• SMILES： CC1=C(C(=O)N(N1C)C2=CC=CC=C2)N=CC3=CC=CC=C3

Computed Properties

• Exact Mass: 291.137
• Monoisotopic Mass: 291.137
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 35.9A^2

Experimental Properties

• Density: 1.12
• Boiling Point: 421.1°C at 760 mmHg
• Flash Point: 208.5°C
• Refractive Index: 1.606

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles